Cas no 625438-03-1 (2-(2-methylpyridin-4-yl)ethanamine)

• Product Name: 2-(2-methylpyridin-4-yl)ethanamine
• CAS No: 625438-03-1
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD09924494
• CID: 1021386
• PubChem ID: 22064908
• Update Time: 2025-07-02

2-(2-methylpyridin-4-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-Pyridineethanamine
• 2-(2-methylpyridin-4-yl)ethanamine
• 4-Pyridineethanamine,2-methyl-(9CI)
• [2-(2-methyl-4-pyridinyl)ethyl]amine
• J-505672
• AS-40868
• CS-0280613
• SY128170
• ITTRLSPJQVRVLV-UHFFFAOYSA-N
• 2-(2-METHYL-PYRIDIN-4-YL)-ETHYLAMINE
• AB55165
• SCHEMBL3915085
• DB-283929
• MFCD09924494
• 2-(2-METHYLPYRIDIN-4-YL)ETHAN-1-AMINE
• 625438-03-1
• 4-PYRIDINEETHANAMINE, 2-METHYL-
• EN300-1440098
• 2-(2-Methyl-4-pyridyl)ethanamine
• AKOS006310314

• MDL： MFCD09924494
• Inchi： 1S/C8H12N2/c1-7-6-8(2-4-9)3-5-10-7/h3,5-6H,2,4,9H2,1H3
• InChI Key： ITTRLSPJQVRVLV-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1C)CCN

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(2-methylpyridin-4-yl)ethanamine

Professional Introduction to 2-(2-methylpyridin-4-yl)ethanamine (CAS No. 625438-03-1)

2-(2-methylpyridin-4-yl)ethanamine, identified by its Chemical Abstracts Service number CAS No. 625438-03-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a pyridine core with a methyl substituent at the 2-position and an amine group at the 4-position, has garnered attention due to its potential applications in drug discovery and molecular research.

The molecular structure of 2-(2-methylpyridin-4-yl)ethanamine consists of a six-membered aromatic ring with nitrogen, which is a characteristic feature of pyridine derivatives. The presence of the methyl group at the 2-position and the ethylamine moiety at the 4-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. This structural configuration allows for diverse functionalization, making it a versatile building block for more complex molecules.

In recent years, there has been growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Studies have shown that pyridine derivatives can exhibit properties such as kinase inhibition, antimicrobial effects, and anti-inflammatory characteristics. Among these derivatives, 2-(2-methylpyridin-4-yl)ethanamine has shown promise in preliminary screenings as a potential lead compound for further development.

One of the most compelling aspects of 2-(2-methylpyridin-4-yl)ethanamine is its role in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel inhibitors targeting various therapeutic pathways. For instance, its structural framework has been employed in the design of molecules that interact with enzymes involved in cancer metabolism. The ability to modify its structure allows chemists to fine-tune its properties, enhancing its efficacy and selectivity.

The synthesis of 2-(2-methylpyridin-4-yl)ethanamine involves multi-step organic reactions, typically starting from readily available pyridine precursors. Advanced synthetic methodologies, such as cross-coupling reactions and transition metal catalysis, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also enable the introduction of additional functional groups, expanding its utility in drug development.

Recent advancements in computational chemistry have further accelerated the exploration of 2-(2-methylpyridin-4-yl)ethanamine. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its potential pharmacological effects. These simulations are crucial for designing experiments and optimizing synthetic routes before moving to wet lab validations.

In clinical research, 2-(2-methylpyridin-4-yl)ethanamine has been investigated for its potential role in treating neurological disorders. Its ability to modulate neurotransmitter receptors makes it a candidate for developing new therapies for conditions such as Alzheimer's disease and Parkinson's disease. Early-stage trials have shown encouraging results, prompting further investigation into its therapeutic applications.

The industrial significance of 2-(2-methylpyridin-4-yl)ethanamine extends beyond academic research. Pharmaceutical companies are increasingly interested in licensing or developing derivatives based on this compound for commercial products. Its versatility and well-documented synthetic pathways make it an attractive candidate for large-scale production.

The environmental impact of producing and using 2-(2-methylpyridin-4-yl)ethanamine is also a consideration in modern research practices. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches align with global initiatives to promote environmentally responsible chemistry.

In conclusion, 2-(2-methylpyridin-4-yl)ethanamine (CAS No. 625438-03-1) represents a promising compound with diverse applications in pharmaceuticals and biotechnology. Its unique structural features and biological activities make it a valuable tool for researchers exploring new therapeutic agents. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand, contributing significantly to advancements in medicine and chemical science.